Cas no 2177263-70-4 (3-Amino-3-(furan-2-yl)propanoic acid hydrochloride)

• Product Name: 3-Amino-3-(furan-2-yl)propanoic acid hydrochloride
• CAS No: 2177263-70-4
• MF: C₇H₁₀ClNO₃
• MW: 191.612201213837
• MDL: MFCD31568131
• CID: 4672651
• PubChem ID: 137965593
• Update Time: 2025-05-26

3-Amino-3-(furan-2-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(furan-2-yl)propanoic acid hydrochloride
• 3-AMINO-3-(FURAN-2-YL)PROPANOIC ACID HCL
• 3-amino-3-(furan-2-yl)propanoic acid;hydrochloride
• CMD26370
• SB60915
• Y11316
• MFCD31568131
• AKOS037646405
• CS-0132992
• EN300-1605465
• 3-amino-3-(furan-2-yl)propanoicacidhydrochloride
• AS-68597
• 2177263-70-4
• 3-Amino-3-(furan-2-yl)propanoic acid hydrochloride

• MDL： MFCD31568131
• Inchi： 1S/C7H9NO3.ClH/c8-5(4-7(9)10)6-2-1-3-11-6;/h1-3,5H,4,8H2,(H,9,10);1H
• InChI Key： OWQPNOKUHDOIBK-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1C(CC(=O)O)N

Computed Properties

• Exact Mass: 191.0349209g/mol
• Monoisotopic Mass: 191.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5

Additional information on 3-Amino-3-(furan-2-yl)propanoic acid hydrochloride

Research Brief on 3-Amino-3-(furan-2-yl)propanoic acid hydrochloride (CAS: 2177263-70-4)

3-Amino-3-(furan-2-yl)propanoic acid hydrochloride (CAS: 2177263-70-4) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its furan ring and amino acid backbone, is being explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a building block for the synthesis of novel bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-Amino-3-(furan-2-yl)propanoic acid hydrochloride as a precursor for the development of small-molecule inhibitors targeting bacterial enzymes. The study demonstrated that derivatives of this compound exhibited promising inhibitory activity against key enzymes involved in bacterial cell wall synthesis, suggesting potential applications in addressing antibiotic resistance. The researchers employed a combination of computational docking studies and in vitro enzymatic assays to validate their findings.

Another significant application of this compound was reported in a recent bioorganic chemistry study, where it was utilized as a scaffold for the design of furan-based peptidomimetics. These peptidomimetics were shown to interact selectively with G-protein-coupled receptors (GPCRs), a major class of drug targets. The study emphasized the compound's versatility in medicinal chemistry, owing to its ability to mimic natural amino acids while introducing unique structural features that enhance binding affinity and selectivity.

From a synthetic chemistry perspective, 3-Amino-3-(furan-2-yl)propanoic acid hydrochloride has been the subject of optimization studies to improve its yield and purity. A 2022 publication in Organic Process Research & Development detailed a scalable synthesis route for this compound, highlighting key modifications in reaction conditions and purification techniques. The improved synthetic protocol has facilitated its broader adoption in high-throughput screening campaigns and combinatorial chemistry approaches.

The pharmacological potential of this compound is further supported by its appearance in several patent applications filed in 2023-2024, where it is featured as a core structure in novel therapeutic agents for neurological disorders and metabolic diseases. These patents underscore the growing industrial interest in this chemical entity and its derivatives.

In conclusion, 3-Amino-3-(furan-2-yl)propanoic acid hydrochloride represents an emerging scaffold in medicinal chemistry with demonstrated applications in antibiotic development, GPCR targeting, and beyond. Its unique structural features and synthetic accessibility position it as a valuable tool for researchers exploring new chemical space in drug discovery. Future research directions may include further exploration of its structure-activity relationships and expansion of its therapeutic applications through targeted derivatization.